Cas no 1759-25-7 (Acetic acid, cyano(formylamino)-, ethyl ester)
1759-25-7 structure
Product Name:Acetic acid, cyano(formylamino)-, ethyl ester
CAS No:1759-25-7
MF:C6H8N2O3
MW:156.139321327209
CID:1362287
PubChem ID:12562418
Update Time:2025-04-20
Acetic acid, cyano(formylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, cyano(formylamino)-, ethyl ester
- ethyl 2-cyano-2-formamidoacetate
- ethyl 2-cyano-2-(formylamino)acetate
- 1759-25-7
- DA-34312
- ethyl 2-cyano-2-(formyl-amino)acetate
- ethyl2-cyano-2-formamidoacetate
- Glycine, 2-cyano-N-formyl-, ethyl ester (7CI,8CI); Ethyl 2-cyano-2-(formylamino)acetate; Ethyl 2-cyano-2-formaminoacetate
- JNHUPRPJKQAYQT-UHFFFAOYSA-N
- SCHEMBL1178902
-
- MDL: MFCD20617497
- Inchi: 1S/C6H8N2O3/c1-2-11-6(10)5(3-7)8-4-9/h4-5H,2H2,1H3,(H,8,9)
- InChI Key: JNHUPRPJKQAYQT-UHFFFAOYSA-N
- SMILES: O(C(C(C#N)NC=O)=O)CC
Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 79.2Ų
Experimental Properties
- PSA: 79.19
Acetic acid, cyano(formylamino)-, ethyl ester Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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